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SU4984 Handling and Storage Guide

Aspect Precautions

Storage
(Lyophilized)

Store desiccated at -20°C; stable for 36 months [1].

Storage (Solution) Store solution at -20°C protected from light; use within 1 month to prevent

potency loss. Aliquot to avoid repeated freeze-thaw cycles [1].

Light Sensitivity Protect from light during storage and experiments. Solution storage instructions

indicate photosensitivity [1].

Reconstitution Soluble in DMSO to 50 mg/mL (149.98 mM). Solution may require ultrasonication

[1].

SU4984 Properties & Safety Overview

Property /
Aspect

Description

CAS Number 186610-89-9 [1].
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Property /
Aspect

Description

Molecular
Weight

333.38 g/mol [1].

Mechanism of
Action

Cell-permeable, reversible, ATP-competitive inhibitor of FGFR1 (IC50 = 10-20 µM).

Also inhibits PDGFR and IGF-1R [1] [2].

Appearance White to yellow solid [1].

Intended Use For research use only. Not for human drug use. [3] [1].

Safety Notice No specific safety data provided in search results. Handle with standard lab

precautions. Consult material safety data sheet (MSDS) for safe handling
procedures.

Experimental Protocol for Inhibiting FGFR1
Autophosphorylation

This protocol outlines the use of SU4984 to inhibit acidic FGF-stimulated FGFR1 tyrosine

autophosphorylation in NIH3T3 cells, based on cited research [1].

1. Cell Preparation

Culture mouse NIH/3T3 cells in standard growth medium.
Seed cells in appropriate culture plates and allow them to adhere and reach desired confluence.

2. Pre-treatment with SU4984

Prepare a stock solution of SU4984 in DMSO.

Dilute the stock to required concentrations in cell culture medium. Final concentrations of 10-90 µM
have been used in this assay [1].

Pre-treat cells with SU4984 solutions for 5 minutes [1].

3. Stimulation and Inhibition

Stimulate the pre-treated cells with acidic FGF (aFGF) to activate FGFR1.
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The SU4984 inhibitor will compete with ATP to inhibit the receptor's tyrosine kinase activity.

4. Analysis

After a 5-minute stimulation period, lyse the cells.
Analyze the level of FGFR1 tyrosine autophosphorylation via immunoblotting (Western blot) [1].

The IC50 value for this inhibitory effect in NIH3T3 cells is approximately 20-40 µM [1].

Experimental Workflow for SU4984
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Frequently Asked Questions (FAQs)

Q1: Why is it crucial to protect SU4984 from light? While the exact degradation pathway isn't detailed,

the supplier's specific instruction to store the solution "protected from light" strongly indicates that

exposure to light can cause photodegradation, leading to a loss of chemical potency and unreliable

experimental results [1].

Q2: What is the best practice for preparing and storing a stock solution of SU4984?

Solvent: Use DMSO. The solubility is 50 mg/mL [1].

Aliquoting: Upon first preparation, aliquot the stock solution into single-use vials to minimize
repeated freeze-thaw cycles, which can degrade the compound [1].

Storage: Store the aliquots at -20°C and ensure they are protected from light. Use within one
month [1].

Q3: My experimental results with SU4984 are inconsistent. What should I check? First, verify your

handling and storage procedures:

Light Exposure: Confirm the compound and its solutions were never left out under bright lights for
extended periods.

Solution Age: Check how long your stock solution has been stored. If it's beyond one month, its
potency may have decreased. Prepare a fresh aliquot [1].

Freeze-Thaw Cycles: Avoid repeatedly thawing and refreezing the main stock. Use aliquots.
Concentration Verification: Ensure your working concentrations are accurately calculated and

diluted from the stock.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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